(4-Ethyl-3-methylhexyl) acetate

Specification

• CAS No.: 108419-33-6
• Molecular Formula: CH3CO2R,R=C9H19(primarily)
• Molecular Weight: 186.29 g/mol
• IUPAC Name: (4-ethyl-3-methylhexyl) acetate
• Standard InChI: InChI=1S/C11H22O2/c1-5-11(6-2)9(3)7-8-13-10(4)12/h9,11H,5-8H2,1-4H3
• Standard InChI Key: NCHJIJCRXQRDGU-UHFFFAOYSA-N
• SMILES: CCC(CC)C(C)CCOC(=O)C
• Canonical SMILES: CCC(CC)C(C)CCOC(=O)C

Introduction

Synthesis

The synthesis of (4-Ethyl-3-methylhexyl) acetate typically involves esterification reactions. A common method includes the reaction of acetic acid with the corresponding alcohol, 4-ethyl-3-methylhexanol, in the presence of an acid catalyst like sulfuric acid.

Reaction Mechanism:

• Reactants:

  • Acetic acid (CH3COOH)

  • 4-Ethyl-3-methylhexanol (C8H18O)

• Catalyst: Concentrated sulfuric acid or another acid catalyst.

• Reaction Equation:

  $$CH_3COOH + C_8H_{18}O \rightarrow C_{12}H_{24}O_2 + H_2O$$

• Conditions:

  • Heat is applied to drive the reaction forward.

  • Removal of water as a byproduct enhances yield.

Applications

(4-Ethyl-3-methylhexyl) acetate finds applications in various industries due to its ester functionality and desirable properties:

• Fragrance Industry:

  • Esters like (4-Ethyl-3-methylhexyl) acetate are widely used as fragrance ingredients in perfumes and personal care products due to their pleasant odor profiles.

• Flavoring Agent:

  • It may be used as a flavoring compound in food and beverages, imparting fruity or sweet notes.

• Solvent Applications:

  • Esters often serve as solvents in paints, coatings, and inks due to their ability to dissolve a wide range of organic compounds.

Safety and Environmental Considerations

• Toxicity:

  • As with many esters, exposure to high concentrations may cause irritation to the skin, eyes, or respiratory system.

  • Proper handling with personal protective equipment (PPE) is recommended.

• Environmental Impact:

  • Esters are generally biodegradable but can contribute to volatile organic compound (VOC) emissions if released into the atmosphere in large quantities.